Cas no 445228-83-1 (3-(3-nitro-1H-1,2,4-triazol-1-yl)adamantane-1-carboxylic acid)

• Product Name: 3-(3-nitro-1H-1,2,4-triazol-1-yl)adamantane-1-carboxylic acid
• CAS No: 445228-83-1
• MF: C₁₃H₁₆N₄O₄
• MW: 292.290542602539
• MDL: MFCD02090842
• CID: 3057548
• PubChem ID: 601626
• Update Time: 2025-11-02

3-(3-nitro-1H-1,2,4-triazol-1-yl)adamantane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-nitro-1,2,4-triazol-1-yl)adamantane-1-carboxylic acid
• 3-(3-nitro-1H-1,2,4-triazol-1-yl)adamantane-1-carboxylic acid
• SR-01000086211
• STK317412
• 3-(3-nitro-1H-1,2,4-triazol-1-yl)tricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid
• AKOS000304117
• Adamantane-1-carboxylic acid, 3-(3-nitro-1H-1,2,4-triazol-1-yl)-
• 3-(3-Nitro-1H-1,2,4-triazol-1-yl)-1-adamantanecarboxylic acid #
• BBL039441
• 445228-83-1
• G57976
• EN300-227605
• 3-{3-nitro-1H-1,2,4-triazol-1-yl}-1-adamantanecarboxylic acid
• VSA22883
• UNM000000709101
• CS-0240287
• AK-968/07310011
• 3-(3-NITRO-[1,2,4]TRIAZOL-1-YL)-ADAMANTANE-1-CARBOXYLIC ACID
• SR-01000086211-1
• MFCD02090842
• CIKGWLMBQJIERA-UHFFFAOYSA-N
• AKOS025212953
• 3-(3-nitro-1H-1,2,4-triazol-1-yl)adamantane-1-carboxylicacid

• MDL： MFCD02090842
• Inchi： 1S/C13H16N4O4/c18-10(19)12-2-8-1-9(3-12)5-13(4-8,6-12)16-7-14-11(15-16)17(20)21/h7-9H,1-6H2,(H,18,19)
• InChI Key： CIKGWLMBQJIERA-UHFFFAOYSA-N
• SMILES： OC(C12CC3CC(C1)CC(C3)(C2)N1C=NC([N+](=O)[O-])=N1)=O

Computed Properties

• Exact Mass: 292.11715500Da
• Monoisotopic Mass: 292.11715500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-(3-nitro-1H-1,2,4-triazol-1-yl)adamantane-1-carboxylic acid

Comprehensive Overview of 3-(3-nitro-1H-1,2,4-triazol-1-yl)adamantane-1-carboxylic acid (CAS No. 445228-83-1)

The compound 3-(3-nitro-1H-1,2,4-triazol-1-yl)adamantane-1-carboxylic acid (CAS No. 445228-83-1) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This molecule combines the rigid adamantane backbone with a nitro-1,2,4-triazole moiety, resulting in a compound with intriguing physicochemical properties. Researchers and industry professionals are increasingly interested in this compound for its potential role in advanced material science, pharmaceutical intermediates, and other high-value applications.

One of the most compelling aspects of 3-(3-nitro-1H-1,2,4-triazol-1-yl)adamantane-1-carboxylic acid is its molecular architecture. The adamantane core provides exceptional thermal stability and a three-dimensional structure that can influence the compound's solubility and reactivity. Meanwhile, the nitro-1,2,4-triazole group introduces energetic characteristics that make this compound particularly interesting for specialized applications. The carboxylic acid functionality further enhances its versatility, allowing for various derivatization possibilities that can tailor the compound for specific uses.

In the context of current scientific trends, 3-(3-nitro-1H-1,2,4-triazol-1-yl)adamantane-1-carboxylic acid aligns with several cutting-edge research areas. For instance, the growing demand for high-performance materials in aerospace and electronics has spurred interest in novel compounds with unique thermal and mechanical properties. The adamantane derivatives, including this compound, are being explored for their potential in creating advanced polymers and coatings. Additionally, the pharmaceutical industry is investigating similar structures for their potential as bioactive intermediates, particularly in the development of new therapeutic agents.

The synthesis and characterization of 3-(3-nitro-1H-1,2,4-triazol-1-yl)adamantane-1-carboxylic acid require specialized expertise due to the complexity of its structure. Modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming its purity and structural integrity. These methods are particularly important given the compound's potential applications in high-stakes industries where material consistency is paramount. Researchers often highlight the importance of process optimization in the production of such compounds to ensure scalability and cost-effectiveness.

From an environmental and safety perspective, 3-(3-nitro-1H-1,2,4-triazol-1-yl)adamantane-1-carboxylic acid is subject to rigorous handling protocols, as is the case with many specialized chemicals. While it is not classified under hazardous categories, proper storage conditions—such as controlled temperature and humidity—are recommended to maintain its stability over time. This aligns with the broader industry focus on sustainable chemistry and the responsible management of chemical substances throughout their lifecycle.

The commercial availability of 3-(3-nitro-1H-1,2,4-triazol-1-yl)adamantane-1-carboxylic acid is limited, which underscores its niche status. However, custom synthesis services from specialized chemical suppliers can provide access to this compound for research and development purposes. Pricing and availability often depend on the scale of production and the purity requirements, which are critical factors for potential buyers to consider. The compound's CAS No. 445228-83-1 serves as a unique identifier that facilitates precise sourcing and regulatory compliance.

Looking ahead, the future of 3-(3-nitro-1H-1,2,4-triazol-1-yl)adamantane-1-carboxylic acid appears promising, particularly as interdisciplinary research continues to uncover new applications for structurally complex molecules. Its potential in fields such as material science, pharmaceutical development, and specialty chemicals makes it a compound worth watching. As synthetic methodologies advance and demand for high-performance materials grows, this compound may well find its place in next-generation technologies and innovations.

For researchers and industry professionals seeking detailed technical data on 3-(3-nitro-1H-1,2,4-triazol-1-yl)adamantane-1-carboxylic acid, it is advisable to consult peer-reviewed journals, patent literature, and specialized chemical databases. These resources often provide insights into synthetic routes, physicochemical properties, and potential applications that can guide further exploration of this fascinating compound.